3'-ethyl-1'H-spiro[cyclopentane-1,2'-quinazolin]-4'-one

• IUPAC Name: 3-ethylspiro[1H-quinazoline-2,1'-cyclopentane]-4-one
• InChI: InChI=1S/C14H18N2O/c1-2-16-13(17)11-7-3-4-8-12(11)15-14(16)9-5-6-10-14/h3-4,7-8,15H,2,5-6,9-10H2,1H3
• InChI Key: ZYRVQFHGTMUACN-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)C2=CC=CC=C2NC13CCCC3
• Molecular Formula: C14H18N2O
• Molecular Weight: 230.31 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds, such as 1’H-spiro[cycloalkyl-1,2’-quinazolin]-4’(3’H)-ones, has been reported in the literature. A concise organocatalytic method for the facile synthesis of these compounds involves a one-pot, three-component condensation of isatoic anhydride, aryl or aliphatic amines, and a cyclic ketone. This method is efficient and yields up to 97%.

Chemical Reactions Analysis

The Mannich aminomethylation of similar compounds, such as 5’,6’,7,‘8’-tetrahydro-1’H,3’H-spiro[cyclohexane-1,2’-quinazolin]-4’-one, leads to the formation of a heterocyclic system containing an annelated azabicyclic fragment. Hydrolysis of the indicated spirans gives 3-azabicyclo[3.3.1]nonanes.

Scientific Research Applications

Synthesis and Chemical Transformations

• Synthesis of Benzo[h]quinazoline Derivatives : Ethyl 4'-amino-5',8'-dimethyl-1'H-spiro[cyclopentane-1,2'-naphthalene]-3'-carboxylate reacts with allyl isothiocyanate to form new benzo[h]quinazoline derivatives. These derivatives possess an allyl group in the 3-position, indicating a scope for diverse chemical transformations (Grigoryan, 2017).

Biological Activities

• Antitumor and Antimonoamineoxidase Activity : A series of spiro[benzo[h]quinazoline] derivatives have been synthesized, which showed promising antitumor and antimonoamineoxidase activities. These activities make them potential candidates for further pharmacological studies (Markosyan et al., 2020); (Markosyan et al., 2015).
• Antidepressant, Anticonvulsant, and Antibacterial Properties : Synthesized spirobenzo[h]quinazoline derivatives were investigated for their antidepressant, anticonvulsant, and antibacterial properties, indicating their potential therapeutic applications (Grigoryan et al., 2017); (Grigoryan et al., 2018).

Crystal Structure Analysis

• Redetermination of Crystal Structure : The structure of a compound related to 3'-ethyl-1'H-spiro[cyclopentane-1,2'-quinazolin]-4'-one was redetermined at a lower temperature, enhancing the precision of data on its molecular structure (Zhang et al., 2008).

Mannich Reaction and Heterocyclic Systems

• Formation of Heterocyclic Systems : The Mannich aminomethylation of related spiro[cyclohexane-quinazolin] compounds leads to the formation of complex heterocyclic systems containing azabicyclic fragments, highlighting the chemical versatility of these compounds (Markov & Farat, 2012).